Cas no 2171711-19-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-5-enoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-5-enoic acid
• CAS No: 2171711-19-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6264268
• PubChem ID: 165541705
• Update Time: 2025-05-23

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-5-enoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hex-5-enoic acid
• 2171711-19-4
• EN300-1500786

• Inchi： 1S/C27H32N2O5/c1-4-5-14-23(25(31)32)28-24(30)15-16-27(2,3)29-26(33)34-17-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h4,6-13,22-23H,1,5,14-17H2,2-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： NTFDRCIXFXWMIA-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(NC(C(=O)O)CCC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-5-enoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-5-enoic Acid (CAS No. 2171711-19-4)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-5-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2171711-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes an amino acid derivative linked to a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups not only makes it a versatile intermediate in synthetic chemistry but also opens up possibilities for its application in drug development and therapeutic research.

The structure of this compound is intricately designed, featuring a hex-5-enoic acid backbone that provides flexibility and reactivity, while the Fmoc moiety serves as a protective group commonly used in peptide synthesis. The 2-amino and 4-methylpentanamidohex components contribute to its unique chemical properties, making it a valuable building block for the construction of more complex molecules. Such structural features are particularly relevant in the context of modern drug design, where precise molecular architecture is critical for achieving desired pharmacological effects.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The CAS No. 2171711-19-4 compound represents a promising candidate in this regard, as its multifaceted structure allows for modifications that could lead to the discovery of new therapeutic agents. For instance, the fluorenylmethoxycarbonyl group can be selectively removed under specific conditions, enabling further functionalization and the synthesis of peptidomimetics or other bioactive molecules.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The combination of an enone group and an amide linkage provides a scaffold that can interact with biological targets in diverse ways. This dual functionality has been exploited in various research settings, where scientists aim to develop compounds that can modulate enzyme activity or interfere with signaling pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The Fmoc-amino moiety, in particular, is well-studied for its role in peptide coupling reactions, making this compound a valuable tool for researchers working on protein-based therapeutics.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-5-enoic acid (CAS No. 2171711-19-4). Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the construction of complex derivatives with tailored properties. These methods have allowed researchers to explore new chemical space and identify compounds with improved selectivity and potency. For example, modifications to the fluorenylmethoxycarbonyl group can alter solubility and metabolic stability, while changes to the hexenoic acid backbone can fine-tune interactions with biological targets.

The biological activity of this compound has been investigated in several preclinical studies. While it is too early to draw definitive conclusions about its therapeutic potential, preliminary data suggest that it may exhibit properties relevant to drug discovery. The presence of an amide bond suggests potential interactions with proteases or other enzymes involved in disease pathways, while the fluorene moiety could enhance binding affinity or facilitate cellular uptake. These observations have prompted further exploration into its mechanisms of action and potential applications.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohex-5-enoic acid (CAS No. 2171711-19-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthetic chemistry, while its biological activity warrants further investigation into possible therapeutic applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.